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molecular formula C7H3BrF3I B1521513 1-Bromo-2-iodo-4-(trifluoromethyl)benzene CAS No. 640280-28-0

1-Bromo-2-iodo-4-(trifluoromethyl)benzene

Cat. No. B1521513
CAS RN: 640280-28-0
M. Wt: 350.9 g/mol
InChI Key: NBSGEAPKXCFNTH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07829737B2

Procedure details

2-Bromo-5-(trifluoromethyl)-iodobenzene was synthesized from 2-bromo-5-(trifluoromethyl)benzeneamine according to the procedure described for Example 86. Diethyl [2-bromo-5-(trifluoromethyl)phenyl]difluoromethylphosphonate was synthesized from 2-bromo-5-(trifluoromethyl)-iodobenzene according to Example 25 except that chlorotrimethylsilane (several drops) was used in place of acetic acid. Compound 87 was synthesized according to procedures similar to those of Example 40 from this corresponding diethyl phosphonate. MS (ES−): m/z 353.0, 355.0 (M−H). 1H NMR: (DMSO-d6, 400 MHz) δ 7.94 (d, J=8.2, 1H), 7.90 (s, 1H), 7.68 (d, J=8.2, 1H).
Name
2-bromo-5-(trifluoromethyl)benzeneamine
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
2-bromo-5-(trifluoromethyl)-iodobenzene
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
chlorotrimethylsilane
Quantity
0 (± 1) mol
Type
catalyst
Reaction Step Two
Name
diethyl phosphonate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
2-Bromo-5-(trifluoromethyl)-iodobenzene
Name
Diethyl [2-bromo-5-(trifluoromethyl)phenyl]difluoromethylphosphonate
[Compound]
Name
Compound 87

Identifiers

REACTION_CXSMILES
[Br:1][C:2]1[CH:7]=[CH:6][C:5]([C:8]([F:11])([F:10])[F:9])=[CH:4][C:3]=1N.[Br:13][C:14]1[CH:19]=[CH:18][C:17]([C:20]([F:23])([F:22])[F:21])=[CH:16][C:15]=1[I:24].[PH:25](=[O:32])([O:29][CH2:30][CH3:31])[O:26][CH2:27][CH3:28]>Cl[Si](C)(C)C>[Br:13][C:14]1[CH:19]=[CH:18][C:17]([C:20]([F:21])([F:22])[F:23])=[CH:16][C:15]=1[I:24].[Br:1][C:2]1[CH:7]=[CH:6][C:5]([C:8]([F:11])([F:10])[F:9])=[CH:4][C:3]=1[C:20]([P:25](=[O:32])([O:29][CH2:30][CH3:31])[O:26][CH2:27][CH3:28])([F:22])[F:23]

Inputs

Step One
Name
2-bromo-5-(trifluoromethyl)benzeneamine
Quantity
0 (± 1) mol
Type
reactant
Smiles
BrC1=C(C=C(C=C1)C(F)(F)F)N
Step Two
Name
2-bromo-5-(trifluoromethyl)-iodobenzene
Quantity
0 (± 1) mol
Type
reactant
Smiles
BrC1=C(C=C(C=C1)C(F)(F)F)I
Name
chlorotrimethylsilane
Quantity
0 (± 1) mol
Type
catalyst
Smiles
Cl[Si](C)(C)C
Step Three
Name
diethyl phosphonate
Quantity
0 (± 1) mol
Type
reactant
Smiles
P(OCC)(OCC)=O

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
Name
2-Bromo-5-(trifluoromethyl)-iodobenzene
Type
product
Smiles
BrC1=C(C=C(C=C1)C(F)(F)F)I
Name
Diethyl [2-bromo-5-(trifluoromethyl)phenyl]difluoromethylphosphonate
Type
product
Smiles
BrC1=C(C=C(C=C1)C(F)(F)F)C(F)(F)P(OCC)(OCC)=O
[Compound]
Name
Compound 87
Type
product
Smiles

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.